Cas no 19271-90-0 ((2-tert-butylphenoxy)acetic Acid)

• Product Name: (2-tert-butylphenoxy)acetic Acid
• CAS No: 19271-90-0
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 233839
• PubChem ID: 3135671
• Update Time: 2025-06-12

(2-tert-butylphenoxy)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(tert-Butyl)phenoxy)acetic acid
• (2-TERT-BUTYLPHENOXY)ACETIC ACID
• (2-tert-Butyl-phenoxy)-acetic acid
• Acetic acid,2-[2-(1,1-dimethylethyl)phenoxy]-
• (2-t-butylphenoxy)acetic acid
• (2-tert-Butyl-phenoxy)-essigsaeure
• [2-(Tert-butyl)phenoxy]acetic acid
• 2-[2-(tert-butyl)phenoxy]acetic acid
• AC1MJDB5
• AC1Q1LTS
• O-(2-tert.-Butyl-phenyl)-glykolsaeure
• O-T-butylphenoxyacetic acid
• SBB011202
• SureCN5000594
• (2-tert-butylphenoxy)acetic Acid

• Inchi： 1S/C12H16O3/c1-12(2,3)9-6-4-5-7-10(9)15-8-11(13)14/h4-7H,8H2,1-3H3,(H,13,14)
• InChI Key： JGLOJHIYXGMZEW-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 207.10215
• Monoisotopic Mass: 208.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3

Experimental Properties

• Boiling Point: 330.9°Cat760mmHg
• Flash Point: 123.5°C
• PSA: 49.36

Additional information on (2-tert-butylphenoxy)acetic Acid

Comprehensive Overview of (2-tert-butylphenoxy)acetic Acid (CAS No. 19271-90-0): Properties, Applications, and Industry Insights

(2-tert-butylphenoxy)acetic Acid (CAS No. 19271-90-0) is a specialized organic compound with a molecular formula of C₁₂H₁₆O₃. This compound, often referred to by its systematic name or abbreviated as 2-TBPA, belongs to the class of phenoxyacetic acid derivatives. Its unique structure, featuring a tert-butyl group and a carboxylic acid functional group, makes it valuable in various industrial and research applications. In recent years, interest in this compound has grown due to its potential roles in agrochemical formulations, pharmaceutical intermediates, and material science.

The physical and chemical properties of (2-tert-butylphenoxy)acetic Acid contribute to its versatility. It typically appears as a white to off-white crystalline powder with a melting point ranging between 80-85°C. Its solubility profile includes moderate solubility in organic solvents like ethanol, acetone, and dimethyl sulfoxide (DMSO), while being sparingly soluble in water. These characteristics make it suitable for formulations requiring controlled release or targeted delivery, a topic frequently searched by researchers exploring sustainable chemical solutions.

One of the most discussed applications of 19271-90-0 is its use as a plant growth regulator. Studies suggest that derivatives of phenoxyacetic acids can influence cell elongation and differentiation in plants, aligning with the rising global demand for high-efficiency crop enhancers. This connects to trending searches such as "eco-friendly agrochemicals" and "precision agriculture chemicals", highlighting the compound's relevance in modern farming practices.

In the pharmaceutical industry, (2-tert-butylphenoxy)acetic Acid serves as a key intermediate for synthesizing more complex molecules. Its aryloxyacetic acid backbone is a common motif in drug design, particularly for anti-inflammatory and antimicrobial agents. Researchers investigating "structure-activity relationships (SAR)" or "scaffold hopping in drug discovery" often explore such compounds for their modular chemistry.

From a synthetic chemistry perspective, the preparation of CAS 19271-90-0 typically involves the Williamson ether synthesis, where 2-tert-butylphenol reacts with chloroacetic acid under alkaline conditions. This method is favored for its high yield and scalability, topics frequently queried in process chemistry forums. Recent advancements in green chemistry have also spurred interest in optimizing this synthesis using catalytic methods or microwave-assisted reactions to reduce energy consumption.

The safety and handling of (2-tert-butylphenoxy)acetic Acid follow standard laboratory protocols for carboxylic acids. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and goggles is recommended. This aligns with increasing online searches for "safe handling of laboratory chemicals" and "benign by design" principles in chemical manufacturing.

Market trends indicate growing demand for 19271-90-0 in specialty chemicals sectors, particularly in Asia-Pacific regions where agrochemical production is expanding. Analytical techniques like HPLC and GC-MS are commonly employed for purity assessment, reflecting the importance of quality control in industrial applications—a subject often searched alongside "chemical purity standards".

Environmental considerations surrounding phenoxyacetic acid derivatives have also gained attention. Recent studies focus on the biodegradation pathways of such compounds, addressing concerns about persistent organic pollutants. This ties into popular search terms like "green alternatives to traditional chemicals" and "environmental fate of agrochemicals", demonstrating the compound's intersection with sustainability discussions.

In conclusion, (2-tert-butylphenoxy)acetic Acid (CAS No. 19271-90-0) represents a multifaceted compound with significant potential across multiple industries. Its balanced properties as a synthetic intermediate, combined with emerging applications in sustainable agriculture and material science, position it as a compound of continuing scientific and commercial interest. Ongoing research into its structure-property relationships and application optimization ensures its relevance in addressing contemporary chemical challenges.